Cas no 88-56-2 (6-Chloro-3-aminoethylbenzene-4-sulfonicacid)

• Product Name: 6-Chloro-3-aminoethylbenzene-4-sulfonicacid
• CAS No: 88-56-2
• MF: C₈H₁₀ClNO₃S
• MW: 235.687900066376
• CID: 81747
• PubChem ID: 66621
• Update Time: 2024-10-26

6-Chloro-3-aminoethylbenzene-4-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-aminoethylbenzene-4-sulfonic acid
• 2-amino-5-chloro-4-ethylbenzenesulfonic acid
• 2-amino-4-ethyl-5-chlorobenzenesulfonic acid
• 2-amino-5-chloro-4-ethylbenzene-1-sulfonic acid
• 5-chloro-2-amino-4-ethyl-benzenesulfonic acid
• Benzenesulfonic acid,2-amino-5-chloro-4-ethyl
• EINECS 201-840-2
• 2-Amino-5-chloro-4-ethylbenzenesulfonic acid (ACI)
• 2-Amino-5-chloro-p-ethylbenzenesulfonic acid
• Ethyl C Amine
• NSC 81226
• 2-Amino-5-chloro-4-ethylbenzenesulphonic acid
• UNII-N9AQW8H17P
• 88-56-2
• SCHEMBL2468560
• Benzenesulfonic acid, 2-amino-5-chloro-4-ethyl-
• NS00039278
• DTXSID6058972
• Q27284737
• N9AQW8H17P
• NSC81226
• W-100400
• 2-Amino-5-chloro-4-ethylbenzenesulfonicacid
• NSC-81226
• DB-057080
• DTXCID6048620
• AKOS024332328
• 6-Chloro-3-aminoethylbenzene-4-sulfonicacid

• MDL： MFCD00025297
• Inchi： 1S/C8H10ClNO3S/c1-2-5-3-7(10)8(4-6(5)9)14(11,12)13/h3-4H,2,10H2,1H3,(H,11,12,13)
• InChI Key： DJOIZOKQHNHZPN-UHFFFAOYSA-N
• SMILES： O=S(C1C(N)=CC(CC)=C(Cl)C=1)(O)=O

Computed Properties

• Exact Mass: 235.00700
• Monoisotopic Mass: 235.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Density: 1.479
• Refractive Index: 1.604
• PSA: 88.77000
• LogP: 3.39330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives